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Compound of Interest

Compound Name: SC-10

Cat. No.: B1681507

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of a stock solution for the Protein Kinase C (PKC) activator, SC-10.

Introduction

SC-10 (CAS 102649-79-6) is a chemical compound identified as an activator of Protein Kinase
C (PKC), a family of enzymes crucial in various cellular signaling pathways.[1] PKC is involved
in controlling cell growth, differentiation, and apoptosis. The use of specific activators like SC-
10 is essential for studying these pathways and for the development of novel therapeutics.
Accurate preparation of a stock solution is the first critical step for reliable and reproducible
experimental results.

Chemical and Physical Properties of SC-10

A summary of the key quantitative data for SC-10 is presented in the table below for easy
reference.
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Property Value Reference
CAS Number 102649-79-6 [11[2]
Molecular Formula C17H22CINO2S [1][2]
Molecular Weight 339.88 g/mol [11[2]

N-Heptyl-5-chloro-1-
IUPAC Name _ [2]
naphthalenesulfonamide

Solubility DMSO [2]
Purity Typically =298% by HPLC [2]
Appearance Solid (form may vary)

) 0°C (short term), -20°C (long
Storage (Solid) ] [2]
term), desiccated

-20°C (up to 1 month), -80°C

Storage (Stock Solution)
(up to 6 months)

Experimental Protocol: Preparation of a 10 mM SC-
10 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of SC-10 in Dimethyl
Sulfoxide (DMSO).

Materials:

SC-10 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes (sterile, amber or covered in foil)

Pipettors and sterile pipette tips
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e \ortex mixer

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Procedure:

o Preparation: Before starting, ensure the work area is clean and that all necessary equipment
is calibrated and readily available. Allow the vial of solid SC-10 to equilibrate to room
temperature before opening to prevent condensation.

e Weighing SC-10:
o Tare a clean, empty microcentrifuge tube on the analytical balance.

o Carefully weigh out 3.40 mg of SC-10 into the tared tube. This mass is calculated based
on the molecular weight to achieve a 10 mM concentration in 1 mL of solvent.

» Calculation: (10 mmol/L) * (1 L/ 1000 mL) * (339.88 g/mol ) * (1000 mg/g) = 3.3988
mg/mL = 3.40 mg/mL

e Dissolving in DMSO:
o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the weighed SC-10.
o Cap the tube securely.

e Mixing:

o Vortex the solution thoroughly until the solid SC-10 is completely dissolved. Gentle
warming in a 37°C water bath can be used to aid dissolution if necessary, but avoid
excessive heat.

» Aliquoting and Storage:

o To prevent degradation from repeated freeze-thaw cycles, aliquot the 10 mM stock
solution into smaller, single-use volumes (e.g., 10-50 uL) in sterile, amber microcentrifuge
tubes or tubes wrapped in aluminum foil to protect from light.
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o For short-term storage (up to 1 month), store the aliquots at -20°C.
o For long-term storage (up to 6 months), store the aliquots at -80°C.

Note on Solubility: SC-10 is readily soluble in DMSO.[2] Its solubility in aqueous buffers such
as PBS is expected to be low. Therefore, it is recommended to prepare a concentrated stock
solution in DMSO and then dilute it to the final working concentration in the aqueous
experimental medium immediately before use. The final concentration of DMSO in the assay
should be kept low (typically <0.5%) to avoid solvent-induced artifacts.

Visualizations
Protein Kinase C (PKC) Signaling Pathway
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Caption: General Protein Kinase C (PKC) Signaling Pathway.

Experimental Workflow for SC-10 Stock Solution
Preparation
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Workflow for SC-10 Stock Solution Preparation

1. Weigh 3.40 mg 2.Add 1 mL 3. Vortex until 4. Aliquot into 5. Store at -20°C End
of SC-10 of DMSO dissolved single-use tubes or -80°C
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Caption: Workflow for preparing SC-10 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols: Preparation of SC-10
Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681507#how-to-prepare-sc-10-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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